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Compound of Interest

Compound Name: Ethyl (trimethylsilyl)acetate

Cat. No.: B1294435

Essential Guide to Handling Ethyl
(trimethylsilyl)acetate

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides immediate, essential safety and logistical information for
handling Ethyl (trimethylsilyl)acetate, including detailed operational and disposal plans.

Physical and Chemical Properties

A summary of the key quantitative data for Ethyl (trimethylsilyl)acetate is presented below for
easy reference.
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Property Value Source
CAS Number 4071-88-9 [1112]
Molecular Formula C7H1602Si [1][3]
Molecular Weight 160.29 g/mol [21[31[4]
Physical State Liquid [1]
Appearance Clear, colorless liquid [5]
Boiling Point 156-159 °C [2]
Density 0.876 g/mL at 25 °C [2]
Flash Point 16 °C (60.80 °F) [5]
Refractive Index n20/D 1.415 [2]

Operational Plan: Safe Handling and Storage

Adherence to the following procedures is critical to ensure the safe handling and storage of
Ethyl (trimethylsilyl)acetate.

Engineering Controls:

o Work in a well-ventilated area, preferably in a chemical fume hood with local exhaust
ventilation.[1]

o Facilities must be equipped with an eyewash station and a safety shower in the immediate
vicinity of potential exposure.[1][5]

o Use explosion-proof electrical, ventilating, and lighting equipment.[1]

 All equipment used when handling the product must be grounded and bonded to prevent
static discharge.[1]

Personal Protective Equipment (PPE):
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PPE Type

Specification

Source

Eye/Face Protection

Chemical splash goggles or a
face shield. Contact lenses

should not be worn.

[1]5]

Hand Protection

Neoprene or nitrile rubber
gloves. Gloves must be

inspected before use.

[1]3]

Skin and Body Protection

Wear a chemical-resistant
apron and a complete suit

protecting against chemicals.

[3]05]

Respiratory Protection

If inhalation exposure is
possible, use a NIOSH-
certified combination organic
vapor/acid gas (yellow

cartridge) respirator.

[1]

Handling Procedures:

e Avoid all contact with skin, eyes, and clothing. Do not breathe vapor or mist.[1]

o Keep away from heat, sparks, open flames, and other ignition sources. No smoking.[1]

e Use only non-sparking tools.[1]

o Take precautionary measures against static discharge.[1]

e Wash hands thoroughly after handling and before eating, drinking, or smoking.[3]

e Handle empty containers with care as residual vapors are flammable.[1]

Storage Conditions:

o Store in a cool, dry, and well-ventilated place.[3][5]

o Keep the container tightly closed.[1][5]
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o Store under an inert atmosphere.[3][4]
¢ Incompatible materials to avoid include acids, bases, and oxidizing agents.[1]

Emergency Procedures

Immediate and appropriate action is crucial in the event of an emergency involving Ethyl
(trimethylsilyl)acetate.

First Aid Measures:

Exposure Route First Aid Protocol Source

Move the person to fresh air. If
) breathing is difficult, give
Inhalation _ [1][5]
oxygen. Seek medical

attention if you feel unwell.

Immediately remove all
contaminated clothing. Wash
_ skin with plenty of soap and
Skin Contact ) [1][5]
water for at least 15 minutes.
Seek medical attention if

irritation develops or persists.

Immediately flush eyes with
plenty of water for at least 15
minutes, occasionally lifting the
upper and lower eyelids.
Eye Contact . [11[5]
Remove contact lenses if
present and easy to do.
Continue rinsing. Get

immediate medical attention.

Do NOT induce vomiting.
Never give anything by mouth

Ingestion to an unconscious person. [11[31[5]
Rinse mouth with water. Get

immediate medical attention.
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Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[1][3][5]

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and
spread the fire.[1]

Specific Hazards: The substance is a flammable liquid and vapor. Vapors may form
explosive mixtures with air and can travel to a source of ignition and flash back.[1][5]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[3][5]

Accidental Release Measures:
Evacuate: Immediately evacuate unnecessary personnel from the area.[1]

Eliminate Ignition Sources: Remove all sources of ignition (no smoking, flares, sparks, or
flames).[1][6]

Ventilate: Ensure adequate ventilation.[3]

Containment: Stop the leak if it can be done without risk. Contain the spill with dikes or
absorbents like vermiculite, sand, or earth to prevent migration into sewers or streams.[1][5]

Clean-up: Use clean, non-sparking tools to collect the absorbed material and place it into a
suitable, closed container for disposal.[1][5]

Personal Protection: Wear appropriate personal protective equipment as described in the
PPE section.[1]

Disposal Plan

Proper disposal of Ethyl (trimethylsilyl)acetate and its contaminated materials is essential to
prevent environmental contamination and ensure regulatory compliance.

Waste Treatment:
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o Dispose of surplus and non-recyclable solutions by a licensed disposal company.[3]
e This material and its container must be disposed of as hazardous waste.[7]

e Do not allow the product to enter drains, water courses, or the soil.[3][8]
Contaminated Packaging:

o Empty containers may retain product residue and can be hazardous.[1]

e Dispose of contaminated packaging as unused product.[3]

e Do not burn or use a cutting torch on the empty drum.[8]

Workflow for Chemical Spill Response

The following diagram illustrates the step-by-step procedure for responding to a spill of Ethyl
(trimethylsilyl)acetate.
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Chemical Spill Response Workflow for Ethyl (trimethylsilyl)acetate
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Caption: A flowchart outlining the critical steps for safely managing a spill of Ethyl
(trimethylsilyl)acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Personal protective equipment for handling Ethyl
(trimethylsilyl)acetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1294435#personal-protective-equipment-for-
handling-ethyl-trimethylsilyl-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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